Cas no 73299-03-3 (3a,7a-dihydro-1,2,3-benzothiadiazole)

• Product Name: 3a,7a-dihydro-1,2,3-benzothiadiazole
• CAS No: 73299-03-3
• MF: C₆H₆N₂S
• MW: 138.190239429474
• CID: 1759902
• PubChem ID: 93587
• Update Time: 2025-04-21

3a,7a-dihydro-1,2,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 3a,7a-dihydro-1,2,3-benzothiadiazole
• DTXSID20994018
• SCHEMBL14114324
• 73299-03-3

• Inchi： 1S/C6H6N2S/c1-2-4-6-5(3-1)7-8-9-6/h1-6H
• InChI Key： IXWDMNHEKAMXCY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC2N=N1

Computed Properties

• Exact Mass: 138.02516937g/mol
• Monoisotopic Mass: 138.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiadiazolines